Cas no 2228963-69-5 (3-(3-methoxy-4-methylphenyl)oxolane-2,5-dione)

• Product Name: 3-(3-methoxy-4-methylphenyl)oxolane-2,5-dione
• CAS No: 2228963-69-5
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 6568813
• PubChem ID: 165627352
• Update Time: 2025-06-09

3-(3-methoxy-4-methylphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-4-methylphenyl)oxolane-2,5-dione
• 2228963-69-5
• EN300-1790901

• Inchi： 1S/C12H12O4/c1-7-3-4-8(5-10(7)15-2)9-6-11(13)16-12(9)14/h3-5,9H,6H2,1-2H3
• InChI Key： CAZYOQMJJZDTCP-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC(C)=C(C=1)OC)=O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(3-methoxy-4-methylphenyl)oxolane-2,5-dione

Comprehensive Overview of 3-(3-Methoxy-4-Methylphenyl)Oxolane-2,5-Dione (CAS No. 2228963-69-5)

The compound 3-(3-methoxy-4-methylphenyl)oxolane-2,5-dione (CAS No. 2228963-69-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and material science research. This heterocyclic compound, characterized by its oxolane-2,5-dione core, is a derivative of gamma-butyrolactone, which is widely studied for its potential applications in drug development and polymer chemistry. The presence of a 3-methoxy-4-methylphenyl substituent enhances its reactivity and makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity intermediates like 3-(3-methoxy-4-methylphenyl)oxolane-2,5-dione has surged, driven by advancements in targeted drug delivery systems and biodegradable polymers. Researchers are particularly interested in its potential role as a building block for bioactive molecules, owing to its unique structural features. The compound's CAS No. 2228963-69-5 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and material science.

One of the key reasons for the popularity of 3-(3-methoxy-4-methylphenyl)oxolane-2,5-dione is its versatility. It can be utilized in the synthesis of small-molecule inhibitors, which are critical in the development of therapeutics for chronic diseases. Additionally, its oxolane-2,5-dione moiety is a precursor for polyesters and polyamides, making it a focal point in sustainable material research. This aligns with the global shift toward eco-friendly alternatives in industrial applications.

The compound's synthetic pathways and purification methods are also topics of interest among chemists. Optimizing the yield and purity of CAS No. 2228963-69-5 is crucial for its commercial viability. Recent studies have explored catalytic methods and green chemistry approaches to enhance its production efficiency, addressing the need for cost-effective and environmentally benign processes.

Another area where 3-(3-methoxy-4-methylphenyl)oxolane-2,5-dione shows promise is in neuropharmacology. Preliminary research suggests that derivatives of this compound may interact with neurotransmitter systems, opening avenues for neurological disorder treatments. This has led to increased searches for its mechanism of action and structure-activity relationships in scientific literature.

From a commercial perspective, the compound's patent landscape and supply chain are critical considerations. Manufacturers and suppliers of CAS No. 2228963-69-5 must adhere to stringent quality control standards to meet the demands of pharmaceutical and research institutions. The rise of custom synthesis services has further amplified its accessibility, catering to niche research needs.

In conclusion, 3-(3-methoxy-4-methylphenyl)oxolane-2,5-dione (CAS No. 2228963-69-5) is a multifaceted compound with broad applications in drug discovery, material science, and green chemistry. Its unique structural attributes and growing relevance in cutting-edge research make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovation-driven industries.